7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C21H17Cl2FN4O2S
• Molecular Weight: 479.4 g/mol
• IUPAC Name: 7-[(3,4-dichlorophenyl)methyl]-8-[(2-fluorophenyl)methylsulfanyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C21H17Cl2FN4O2S/c1-26-18-17(19(29)27(2)21(26)30)28(10-12-7-8-14(22)15(23)9-12)20(25-18)31-11-13-5-3-4-6-16(13)24/h3-9H,10-11H2,1-2H3
• InChI Key: IMKHNPOVLREFSH-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC3=CC=CC=C3F)CC4=CC(=C(C=C4)Cl)Cl

Description

7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, also known as DB844, is a potential drug candidate for the treatment of Chagas disease, a parasitic infection caused by Trypanosoma cruzi. DB844 belongs to the family of purine nucleoside analogs, which have been found to be effective against a variety of viral and parasitic infections.

Mechanism of Action

7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione works by inhibiting the activity of the T. cruzi enzyme, TcPDEB1, which is responsible for the degradation of cyclic AMP (cAMP). By inhibiting this enzyme, 7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione increases the levels of cAMP in the parasite, leading to a disruption of its normal cellular functions and ultimately causing its death.
Biochemical and physiological effects:
7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been found to have minimal toxicity and side effects in animal studies. It has also been shown to have good pharmacokinetic properties, with a long half-life and good tissue distribution. 7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been found to be highly selective for T. cruzi, with little to no activity against other parasites or human cells.

Advantages and Limitations for Lab Experiments

7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has several advantages for use in lab experiments. It is highly effective against T. cruzi, with low toxicity and good pharmacokinetic properties. However, there are also some limitations to its use. 7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a relatively new drug candidate, and more research is needed to fully understand its mechanism of action and potential side effects. In addition, it is currently only available in limited quantities, which may limit its use in larger-scale experiments.

Future Directions

There are several future directions for research on 7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione. One area of focus is the development of new formulations and delivery methods to improve its efficacy and reduce potential side effects. Another area of focus is the identification of new targets and mechanisms of action for 7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, which could lead to the development of even more effective drugs for the treatment of Chagas disease. Finally, more research is needed to fully understand the potential of 7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione for use in combination therapies with other drugs, which could further improve its efficacy and reduce the risk of drug resistance.

Synthesis Methods

7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione can be synthesized using a multi-step process that involves the reaction of 3,4-dichlorobenzylamine with 2-fluorobenzyl mercaptan to form the intermediate compound, which is then reacted with 1,3-dimethyluric acid to form the final product.

Scientific Research Applications

7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been extensively studied for its potential use in the treatment of Chagas disease. In vitro studies have shown that 7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is highly effective against T. cruzi, with an EC50 value of less than 1 nM. In vivo studies in mice have also shown promising results, with 7-(3,4-dichlorobenzyl)-8-[(2-fluorobenzyl)sulfanyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione reducing parasite burden and improving survival rates.